N-[2-(4-isopropyl-4H-1,2,4-triazol-3-yl)ethyl]-7-methoxychromane-3-carboxamide

• IUPAC Name: 7-methoxy-N-[2-(4-propan-2-yl-1,2,4-triazol-3-yl)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C18H24N4O3/c1-12(2)22-11-20-21-17(22)6-7-19-18(23)14-8-13-4-5-15(24-3)9-16(13)25-10-14/h4-5,9,11-12,14H,6-8,10H2,1-3H3,(H,19,23)
• InChI Key: DLWJCFQQOIAQLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NN=C1CCNC(=O)C2CC3=C(C=C(C=C3)OC)OC2
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions that contribute to the understanding of the target molecule's synthetic pathway. For instance, the synthesis of fluoropyridinyl-carboxamides, although not directly related, involves nitro substitution by the F anion, highlighting a method that could potentially be adapted for the synthesis of our target compound due to the structural similarities in the reactive groups and their interactions (Gonzalo García et al., 2014).

Molecular Structure Analysis

The analysis of molecular structure is crucial for understanding the compound's reactivity and interactions. Studies like those by Xu Liang (2009) provide insights into crystal structures of related compounds, which could shed light on the molecular geometry, bonding patterns, and possible isomerism in N-[2-(4-isopropyl-4H-1,2,4-triazol-3-yl)ethyl]-7-methoxychromane-3-carboxamide (Xu Liang, 2009).

Chemical Reactions and Properties

Understanding the chemical reactions and properties of a compound involves examining its reactivity, interaction with various reagents, and stability. The work of Bakr F. Abdel-Wahab et al. (2023) on triazole carbohydrazides presents an approach to analyze the reactivity of similar triazole-containing compounds, providing a foundation for predicting the chemical behavior of our target molecule (Bakr F. Abdel-Wahab et al., 2023).

Physical Properties Analysis

The physical properties, including solubility, melting point, and molecular weight, are essential for comprehending the practical applications and handling of the compound. Studies on related compounds, like those by Heng-Shan Dong and B. Quan (2000), which examine crystalline structures and physical constants, can provide comparative data to infer the physical properties of N-[2-(4-isopropyl-4H-1,2,4-triazol-3-yl)ethyl]-7-methoxychromane-3-carboxamide (Heng-Shan Dong & B. Quan, 2000).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity with specific functional groups, and stability under various conditions, are pivotal for understanding the compound's applications and safety. The synthesis and characterization of similar molecules, as outlined by T. Ikemoto et al. (2005), offer insights into the chemical properties that could be expected from N-[2-(4-isopropyl-4H-1,2,4-triazol-3-yl)ethyl]-7-methoxychromane-3-carboxamide by examining reaction conditions, yields, and product stability (T. Ikemoto et al., 2005).